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Compound of Interest

Compound Name: JYQ-173
Cat. No.: B15541757
Get Quote
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Unable to Retrieve Information on JYQ-173

Our comprehensive search for preliminary studies on the therapeutic potential of "JYQ-173" did
not yield any relevant information. This suggests that "JYQ-173" may be a novel compound
with limited publicly available data, a confidential internal designation, or a potential
typographical error.

We recommend verifying the compound's name and designation. It is possible that the
intended query was for a different, similarly named therapeutic agent. Our search did identify
information on the following compounds which have therapeutic potential in various diseases:

» XBD173 (Emapunil): A ligand for the translocator protein (TSPO) that has been investigated
for its neuroprotective and anti-inflammatory effects, particularly in the context of age-related
macular degeneration and anxiety disorders.[1]

e CDZ173 (Leniolisib): A selective phosphoinositide 3-kinase delta (P13Kd) inhibitor.[2][3][4][5]
It is approved for the treatment of activated phosphoinositide 3-kinase delta syndrome
(APDS).[3]
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If "JYQ-173" is a valid, emerging therapeutic, we await the publication of preliminary studies to
provide a detailed technical guide as requested. Please provide any additional available
information or clarification on the compound in question to facilitate a more successful search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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